1-(4-Methylpiperidin-1-yl)-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone

• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone
• InChI: InChI=1S/C18H20N6OS/c1-13-7-10-23(11-8-13)17(25)12-26-16-6-5-15-20-21-18(24(15)22-16)14-4-2-3-9-19-14/h2-6,9,13H,7-8,10-12H2,1H3
• InChI Key: YATPDZGRESCZHU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN3C(=NN=C3C4=CC=CC=N4)C=C2
• Molecular Formula: C18H20N6OS
• Molecular Weight: 368.5 g/mol

Description

1-(4-Methylpiperidin-1-yl)-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C18H20N6OS and its molecular weight is 368.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

A study by Flefel et al. (2018) presented the synthesis of novel pyridine and fused pyridine derivatives, starting from a specific hydrazinyl-pyridine-carbonitrile compound. These derivatives underwent treatments to afford triazolopyridine derivatives among others. The newly synthesized compounds were subjected to molecular docking screenings towards GlcN-6-P synthase as the target protein, revealing moderate to good binding energies. This suggests potential applications in drug discovery and development due to their antimicrobial and antioxidant activity (Flefel et al., 2018).

Antiviral Activity

Another research conducted by Attaby et al. (2006) focused on the synthesis, reactions, and antiviral activity of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and Pyrido[2′,3′:3,4]pyrazolo[5,1-c][1,2,4]triazine derivatives. The study provided insights into the chemical structures of newly synthesized heterocyclic compounds through IR, 1H NMR, mass spectra, and elemental analyses. These compounds were evaluated for cytotoxicity, anti-HSV1, and anti-HAV-MBB activity, indicating their potential as antiviral agents (Attaby et al., 2006).

Pyridylcarbene Formation

Research by Abarca et al. (2006) explored the thermal decomposition of 7-bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine under pressure, leading to the formation of a pyridylcarbene intermediate. This study contributes to the understanding of chemical reactions and intermediates that could be leveraged in further synthetic applications of related compounds (Abarca et al., 2006).

Heterocyclic Synthesis

Salem et al. (2021) reviewed the utility of 1-(4-Substituted Aminophenyl)Ethanones in heterocyclic synthesis, highlighting the synthesis of thiophene, oxazole, triazole, pyrimidine, pyridine, quinolone, coumarin, imidazopyrimidine, pyridoimidazole, and triazolo[1,5-a] pyridine. This review underscores the importance of such compounds as critical intermediates for the synthesis of biologically and medicinally relevant heterocyclic systems (Salem et al., 2021).